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Compound of Interest

Compound Name: Sortin2

cat. No.: B15561681

Application Notes and Protocols: Sortin2

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sortin2 is a synthetic, cell-permeable small molecule that acts as an inhibitor of the vacuolar
protein sorting (VPS) pathway in the yeast Saccharomyces cerevisiae. Specifically, it disrupts
the trafficking of Carboxypeptidase Y (CPY), a soluble vacuolar hydrolase, leading to its
secretion from the cell. This characteristic makes Sortin2 a valuable tool for studying the
intricacies of the VPS pathway, identifying components involved in endomembrane trafficking,
and for screening for other molecules that may modulate this pathway. These application notes
provide detailed protocols for the preparation of Sortin2 stock solutions, its proper storage, and
its application in a yeast-based CPY secretion assay.

Data Presentation

The following tables summarize the key quantitative data for the preparation and use of
Sortin2.

Table 1: Sortin2 Stock Solution Preparation
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Parameter

Value

Solvent

Dimethyl sulfoxide (DMSOQO), anhydrous

Typical Stock Concentration

10 mM

Preparation Procedure

1. Bring Sortin2 powder and DMSO to room

temperature.

2. Add the appropriate volume of DMSO to the

Sortin2 powder to achieve a 10 mM

concentration.

3. Vortex thoroughly to dissolve. Gentle warming

(up to 37°C) or sonication can be used to aid

dissolution if necessary.[1]

4. Once fully dissolved, aliquot into single-use

tubes to avoid repeated freeze-thaw cycles.

Table 2: Sortin2 Storage and Stability

Condition

Solid (Powder)

Stock Solution (in DMSO)

Storage Temperature

-20°C

-20°C (short-term) or -80°C

(long-term)

Duration

Up to 3 years at -20°C

Up to 1 month at -20°C, up to
6 months at -80°C[2]

Light Sensitivity

Store protected from light

Store protected from light

Handling

Allow the vial to reach room
temperature before opening to
prevent moisture

condensation.[1]

Thaw at room temperature
before use. Avoid repeated

freeze-thaw cycles.

Table 3: Sortin2 Working Solution for Yeast Experiments

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://www.benchchem.com/pdf/Best_practices_for_Hsd17B13_IN_23_stock_solution_preparation.pdf
https://www.benchchem.com/product/b15561681?utm_src=pdf-body
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.benchchem.com/pdf/Best_practices_for_Hsd17B13_IN_23_stock_solution_preparation.pdf
https://www.benchchem.com/product/b15561681?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15561681?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Parameter Value
Typical Working Concentration Range 4.7 UM to 47 uM in yeast culture medium][3]
Solvent for Dilution Yeast culture medium (e.g., YPD)

Should be kept below 0.5% to minimize solvent-

Final DMSO Concentration in Culture )
induced cellular stress.[2]

A vehicle control containing the same final
Control concentration of DMSO should be included in all

experiments.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Sortin2 Stock
Solution in DMSO

Materials:

Sortin2 (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)
Methodology:

» Before opening, allow the vial of Sortin2 powder to equilibrate to room temperature to
prevent the condensation of moisture.

e Calculate the volume of DMSO required to prepare a 10 mM stock solution based on the

amount of Sortin2 powder.

e Add the calculated volume of anhydrous DMSO to the vial containing the Sortin2 powder.
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» Vortex the vial for 1-2 minutes to facilitate dissolution. If the compound does not fully
dissolve, sonicate the solution in a water bath for 5-10 minutes or gently warm it to 37°C.

 Visually inspect the solution to ensure that all the solid has dissolved and the solution is
clear.

e Aliquot the 10 mM Sortin2 stock solution into single-use, sterile microcentrifuge tubes. This
will prevent contamination and degradation from repeated freeze-thaw cycles.

o Store the aliquots at -20°C for short-term use (up to one month) or at -80°C for long-term
storage (up to six months).

Protocol 2: Carboxypeptidase Y (CPY) Secretion Assay
in Saccharomyces cerevisiae

This protocol is designed to assess the effect of Sortin2 on the vacuolar protein sorting
pathway by detecting the secretion of CPY into the culture medium.

Materials:

e Saccharomyces cerevisiae wild-type strain (e.g., BY4741)
» Yeast extract-peptone-dextrose (YPD) medium

e 10 mM Sortin2 stock solution in DMSO

¢ Anhydrous DMSO (for vehicle control)

e 96-well microplate

 Nitrocellulose membrane

e Dot-blot apparatus

e Primary antibody against CPY

o Horseradish peroxidase (HRP)-conjugated secondary antibody
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e Chemiluminescent HRP substrate

e Imaging system for chemiluminescence detection
Methodology:

e Yeast Culture Preparation:

o Inoculate the wild-type S. cerevisiae strain into YPD medium and grow overnight at 30°C
with shaking.

o The next day, dilute the overnight culture to an ODseoo 0f 0.2 in fresh YPD medium.
e Treatment with Sortin2:
o In a 96-well microplate, add the diluted yeast culture.

o Add the 10 mM Sortin2 stock solution to the wells to achieve the desired final
concentrations (e.g., a range from 4.7 uM to 47 uM).

o Prepare a vehicle control by adding an equivalent volume of DMSO to a separate set of
wells. The final DMSO concentration should not exceed 0.5%.

o Incubate the plate at 30°C with shaking for 4-6 hours.

» Detection of Secreted CPY by Dot-Blot Assay:

o

After incubation, centrifuge the microplate to pellet the yeast cells.

Carefully transfer a small volume (e.g., 5-10 pL) of the supernatant from each well onto a

[¢]

nitrocellulose membrane using a dot-blot apparatus.

[¢]

Allow the membrane to dry completely.

[e]

Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk in Tris-buffered
saline with Tween 20 - TBST) for 1 hour at room temperature.
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o Incubate the membrane with a primary antibody specific for CPY (diluted in blocking
buffer) overnight at 4°C.

o Wash the membrane three times with TBST for 10 minutes each.

o Incubate the membrane with an HRP-conjugated secondary antibody (diluted in blocking
buffer) for 1 hour at room temperature.

o Wash the membrane again three times with TBST for 10 minutes each.

o Apply a chemiluminescent HRP substrate to the membrane and detect the signal using an
appropriate imaging system. An increased signal in the Sortin2-treated samples
compared to the DMSO control indicates the secretion of CPY.

Visualizations
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Preparation of Sortin2 Stock Solution

Equilibrate Sortin2 powder and DMSO to room temperature

;

Calculate required volume of DMSO for 10 mM solution

'

Add DMSO to Sortin2 powder

;

Vortex to dissolve (sonicate or warm if needed)

Ensure complete dissolution

Aliquot into single-use tubes

;

Store at -20°C or -80°C

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15561681?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Yeast Vacuolar Protein Sorting (VPS) Pathway

Endoplasmic Reticulum

'

Golgi Apparatus

w __________________ Trans-Golgi Network

I
|
I
Inhibition !
I
Secretory Pathway Prevakuolar Compartment / Endosome ALP Pathway
CPY Secretion
v A4 v
Cell Surface (Secretion) Vacuole

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« 3. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
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[https://www.benchchem.com/product/b15561681#sortin2-stock-solution-preparation-and-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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